Cas no 848849-59-2 (Methyl 2-(4-chloro-3-nitrophenyl)propanoate)

• Product Name: Methyl 2-(4-chloro-3-nitrophenyl)propanoate
• CAS No: 848849-59-2
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 4717456
• Update Time: 2023-08-16

Methyl 2-(4-chloro-3-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-chloro-3-nitrophenyl)propanoate
• Methyl 2-(4-chloro-3-nitrophenyl)propanoate

• Inchi： 1S/C10H10ClNO4/c1-6(10(13)16-2)7-3-4-8(11)9(5-7)12(14)15/h3-6H,1-2H3
• InChI Key： WMUYHRSAYZPLDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(C(=O)OC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Topological Polar Surface Area: 72.1